Cas no 2138079-26-0 (4-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole)

• Product name: 4-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole
• CAS No: 2138079-26-0
• MF: C₁₁H₁₇ClN₂
• MW: 212.719081640244
• CID: 5916247
• PubChem ID: 165496500

4-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole
• EN300-1157176
• 2138079-26-0

• Inchi： 1S/C11H17ClN2/c1-8-3-4-10(12)5-11(8)9-6-13-14(2)7-9/h6-8,10-11H,3-5H2,1-2H3
• InChI Key： QTGYFRWSRBFSES-UHFFFAOYSA-N
• SMILES： ClC1CCC(C)C(C2C=NN(C)C=2)C1

Computed Properties

• Exact Mass: 212.1080262g/mol
• Monoisotopic Mass: 212.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų
• XLogP3: 2.6

Additional information on 4-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole

4-(5-Chloro-2-Methylcyclohexyl)-1-Methyl-1H-Pyrazole: A Comprehensive Overview

The compound 4-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole (CAS No. 2138079-26-0) is a fascinating organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The molecule's structure consists of a pyrazole ring substituted with a methyl group at position 1 and a 5-chloro-2-methylcyclohexyl group at position 4, making it a derivative of the pyrazole family with distinct chemical properties.

Pyrazoles are known for their versatility in organic synthesis and have been extensively studied due to their ability to participate in various reactions, including cycloadditions, electrophilic substitutions, and nucleophilic attacks. The presence of the chloro group in the cyclohexyl substituent introduces additional electronic effects, which can influence the reactivity and selectivity of the compound in different chemical environments. Recent studies have highlighted the potential of such substituted pyrazoles in medicinal chemistry, where they serve as scaffolds for drug discovery.

One of the most notable aspects of 4-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole is its role in modern drug design. Researchers have explored its ability to act as a template for developing bioactive molecules targeting various therapeutic areas, such as inflammation, cancer, and infectious diseases. For instance, studies have shown that this compound can modulate key enzymes and receptors involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

In addition to its pharmaceutical applications, this compound has also gained attention in agrochemical research. Its ability to interact with plant pathogens and regulate plant growth hormones has led to investigations into its potential use as a fungicide or growth regulator. Recent advancements in green chemistry have further emphasized the importance of developing environmentally friendly agrochemicals, and this compound's structure suggests it could meet these criteria due to its biodegradability and low toxicity profiles.

The synthesis of 4-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole involves a series of well-established organic reactions. Typically, the process begins with the preparation of the cyclohexyl chloride intermediate through Friedel-Crafts alkylation or other alkylation techniques. This intermediate is then subjected to nucleophilic substitution or coupling reactions to introduce the pyrazole ring system. The final product is purified using chromatographic methods to ensure high purity levels suitable for both analytical and preparative purposes.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses have provided detailed insights into its molecular structure, confirming the presence of all functional groups and their relative positions within the molecule. Such detailed characterization is essential for ensuring the reliability of experimental results in subsequent studies.

Recent research has also focused on understanding the environmental fate and toxicity of 4-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, which is a favorable trait for reducing its environmental footprint. Furthermore, acute toxicity tests on aquatic organisms have demonstrated low toxicity levels, suggesting that this compound could be used safely in agricultural settings without posing significant risks to ecosystems.

In conclusion, 4-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-pyrazole (CAS No. 2138079-26-0) is a versatile organic compound with promising applications in both pharmaceutical and agrochemical industries. Its unique structure allows for diverse reactivity patterns, making it an attractive target for further research and development. As advancements in synthetic methodologies and bioassay techniques continue to evolve, this compound is likely to play an increasingly important role in the creation of novel therapeutic agents and sustainable agricultural solutions.